Cas no 941717-87-9 ((2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 941717-87-9
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• MDL: MFCD07337460
• CID: 4720826
• Update Time: 2025-06-09

(2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one
• (E)-1-(2,5-dimethoxyphenyl)-3-thiophen-2-ylprop-2-en-1-one

• MDL： MFCD07337460
• Inchi： 1S/C15H14O3S/c1-17-11-5-8-15(18-2)13(10-11)14(16)7-6-12-4-3-9-19-12/h3-10H,1-2H3/b7-6+
• InChI Key： YYFBJAFPDJWVSF-VOTSOKGWSA-N
• SMILES： S1C=CC=C1/C=C/C(C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 329
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one

The Compound CAS No. 941717-87-9: (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one

The compound CAS No. 941717-87-9, also known as (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dimethoxyphenyl group, a thiophene moiety, and a conjugated enone system. The combination of these functional groups makes it a versatile compound with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of thiophene-containing compounds in various biological systems. The thiophene ring in (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one contributes to its stability and electronic properties, making it an attractive candidate for further research. The dimethoxyphenyl group adds to the molecule's complexity and potential for bioactivity, as methoxy groups are known to influence the pharmacokinetic properties of drugs.

The synthesis of this compound involves a series of carefully designed organic reactions. Researchers have employed methods such as the Stille coupling reaction and enolate alkylation to construct the core structure of (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yl)prop-2-en-1-one. These methods not only demonstrate the versatility of modern synthetic techniques but also pave the way for the creation of similar compounds with tailored properties.

In terms of applications, this compound has shown promise in the field of drug discovery. Its ability to interact with various biological targets makes it a valuable tool for studying disease mechanisms and developing new therapeutic agents. For instance, recent studies have explored its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

The physical properties of (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen-2-yliene)propargylene ketone are also worth noting. Its solubility in organic solvents and stability under physiological conditions make it suitable for use in biological assays. Additionally, its spectroscopic properties, including UV-vis and NMR spectra, provide valuable insights into its electronic structure and molecular interactions.

As research on this compound continues to advance, new opportunities for its application are emerging. Its unique combination of functional groups and structural features positions it as a key player in the development of novel materials and pharmaceuticals. With ongoing studies focusing on its biological activity and synthetic versatility, (2E)-1-(2,5-Dimethoxyphenyl)-3-(thiophen